Cas no 2228409-89-8 ({1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol
• CAS No: 2228409-89-8
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 6330482
• PubChem ID: 165884126
• Update Time: 2025-10-30

{1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol
• EN300-1983002
• 2228409-89-8
• {1-[(3-chloro-2-methoxyphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H15ClO2/c1-15-11-9(3-2-4-10(11)13)7-12(8-14)5-6-12/h2-4,14H,5-8H2,1H3
• InChI Key： QXDRMPJQAWVDDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC1(CO)CC1

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol (CAS No. 2228409-89-8)

{1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol (CAS No. 2228409-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyclopropylmethanol core, combined with a 3-chloro-2-methoxyphenyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for chloro-methoxyphenyl derivatives has surged, driven by their versatility in medicinal chemistry. The compound's CAS No. 2228409-89-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its methylcyclopropyl moiety is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates.

From an industrial perspective, {1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol is synthesized through multi-step organic reactions, including Grignard reactions and nucleophilic substitutions. The compound's purity and yield are critical for its downstream applications, prompting ongoing optimization of synthetic protocols. Environmental sustainability is also a key consideration, with researchers exploring green chemistry approaches to minimize waste and energy consumption.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, its chloro-methoxy functional group is being investigated for pesticidal and herbicidal activities. This aligns with the growing focus on sustainable agriculture and crop protection, addressing global challenges like food security. Additionally, its methanol derivative properties make it a candidate for material science applications, such as polymer modification.

Analytical characterization of CAS No. 2228409-89-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are essential for regulatory compliance and quality control. The compound's stability under various conditions is also a subject of study, particularly for formulation development.

As the scientific community continues to explore {1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol, its role in precision medicine and targeted therapies is becoming increasingly apparent. The compound's ability to interact with specific enzymes or receptors makes it a promising candidate for treating complex diseases. This aligns with current trends in personalized healthcare, where tailored solutions are prioritized.

In conclusion, {1-(3-chloro-2-methoxyphenyl)methylcyclopropyl}methanol (CAS No. 2228409-89-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to sustainable agriculture, underscore its importance in modern science. Future research will likely uncover even more innovative uses, solidifying its position as a cornerstone in synthetic and applied chemistry.